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Compound of Interest

Compound Name: 4-Methyl-5-vinylthiazole

Cat. No.: B145775

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 4-Methyl-5-vinylthiazole (CAS
No. 1759-28-0), a potent aroma chemical with significant applications in the fragrance industry.
This document details its organoleptic properties, recommended usage, stability, and safety,
along with detailed protocols for its evaluation in fragrance formulations.

Introduction

4-Methyl-5-vinylthiazole, also known as Vinylsulfurol, is a heterocyclic compound naturally
found in cocoa, roasted nuts, and certain flowers.[1] Its unique and powerful aroma profile
makes it a valuable ingredient for creating complex and innovative fragrance compositions,
particularly within the gourmand and savory fragrance families.

Organoleptic Profile

4-Methyl-5-vinylthiazole is characterized by a multifaceted aroma profile that is highly
dependent on its concentration.

e Odor Description: At a concentration of 0.1% in a solvent like dipropylene glycol, its aroma is
described as musty, nutty, rooty, and vegetable-like with a distinct cocoa nuance.[2] Other
descriptors include chocolate, almond, and bean-like notes.
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o Flavor Profile: In flavor applications, at around 20 ppm, it is perceived as nutty, musty, earthy,
and reminiscent of cocoa powder.[1][2]

e Impact: Due to its high odor intensity, it is typically used in trace amounts to add richness,
realism, and complexity to fragrance accords.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-5-vinylthiazole is presented in
Table 1.

Property Value Reference
CAS Number 1759-28-0 [1]
Molecular Formula C6H7NS [1]
Molecular Weight 125.19 g/mol [3]
Clear, colorless to pale yellow
Appearance o [3]
liquid
Boiling Point 185.3 £ 9.0 °C at 760 mmHg [1]
Flash Point 70.6 £ 0.0 °C [1]
Density 1.1 £ 0.1 g/cm?3 [1]
N Soluble in alcohol; insoluble in
Solubility [3]
water

Application in Fragrance Formulation

4-Methyl-5-vinylthiazole is a versatile ingredient that can be used to create a variety of
fragrance effects.

Recommended Usage Levels

Due to its potency, it is recommended to use 4-Methyl-5-vinylthiazole at very low
concentrations. A general guideline is to keep the concentration in the final fragrance oil
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concentrate at or below 0.05%. For initial evaluations, it is advisable to start with a 0.1% or
even 0.019% dilution.

Fragrance Families and Accords

4-Methyl-5-vinylthiazole is particularly effective in the following fragrance families:

e Gourmand: It is a key component for creating realistic chocolate, coffee, hazelnut, and other
nutty accords. It can also be used to add a savory, roasted dimension to sweet fragrances.

e Savory: In savory and culinary-inspired fragrances, it can be used to create notes of roasted
nuts, grilled meats, and bread.

e Floral: In trace amounts, it can add an interesting and unexpected earthy or nutty nuance to
certain floral compositions, particularly those with a tropical or narcotic character.

e Woody and Oriental: It can be used to enhance the richness and complexity of woody and
oriental fragrances, adding a warm, roasted, and slightly smoky character.

Synergistic Ingredients

4-Methyl-5-vinylthiazole works well in combination with a variety of other fragrance materials,
including:

Vanillin and Ethyl Vanillin: To enhance and add complexity to vanilla and chocolate accords.
e Pyrazines: To create a wide range of roasted and nutty notes, from popcorn to coffee.

¢ Maltol and Ethyl Maltol: To sweeten and round out gourmand compositions.

o Sandalwood and Cedarwood: To add warmth and depth to woody accords.

o Patchouli: To create an earthy, chocolate-like effect.

» Floral Notes (e.g., Jasmine, Ylang-Ylang): To add a surprising and modern twist to floral
fragrances.

Stability and Storage
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Proper handling and storage are crucial to maintain the quality of 4-Methyl-5-vinylthiazole.

Storage: It should be stored in a cool, dark, and dry place in a tightly sealed container, away
from heat and light.[1] Refrigeration is recommended for long-term storage.

Stability: Thiazoles can be prone to degradation over time, especially when exposed to light,
heat, or oxygen. While generally stable in concentrated form, their stability in finished
products can vary depending on the product base, pH, and presence of other ingredients. It
is essential to conduct stability testing in the final product matrix. Thiazoles may also
contribute to discoloration in some fragrance applications.

Safety and Regulatory Information

Safety: 4-Methyl-5-vinylthiazole is classified as harmful if swallowed.[4] Standard safety
precautions, including the use of personal protective equipment, should be followed when
handling this material.

Regulatory: 4-Methyl-5-vinylthiazole is included in the International Fragrance Association
(IFRA) Transparency List.[4] However, specific concentration limits for different product
categories under the IFRA Standards are not readily available in the public domain. It is the
responsibility of the formulator to ensure compliance with the latest IFRA guidelines and
other relevant regulations.

Experimental Protocols

The following protocols are designed to evaluate the performance of 4-Methyl-5-vinylthiazole

in fragrance formulations.

Protocol for Sensory Evaluation of 4-Methyl-5-
vinylthiazole

This protocol outlines a method for the systematic sensory evaluation of 4-Methyl-5-

vinylthiazole on a smelling strip.

Objective: To characterize the organoleptic properties of 4-Methyl-5-vinylthiazole over time.

Materials:
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» 4-Methyl-5-vinylthiazole (as a 0.1% dilution in an appropriate solvent, e.g., dipropylene
glycol or ethanol)

o Standard fragrance smelling strips
e Stopwatch or timer

e Odor-free environment

o Panel of trained sensory analysts

Procedure:

Dip a smelling strip into the 0.1% dilution of 4-Methyl-5-vinylthiazole to a depth of 1 cm.

» Remove the strip and allow the excess liquid to drip off for a few seconds.

e Start the timer.

o Evaluate the odor of the strip at the following time points:

o

Initial (O minutes)

5 minutes

[¢]

15 minutes

[¢]

30 minutes

[e]

o

1 hour

2 hours

[¢]

4 hours

[¢]

[e]

8 hours

24 hours

o
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e At each time point, record detailed odor descriptors, including intensity, character, and any
changes in the aroma profile.

o Compile the data from all panelists and analyze for consensus on the odor profile and
tenacity.

Data Presentation: The results of the sensory evaluation can be summarized in a table as
shown below.

Time Point Odor Intensity (1-5) Odor Descriptors

Initial

5 min

15 min

30 min

1hr

2 hr

4 hr

8 hr

24 hr

Protocol for Stability Testing in a Finished Product

This protocol provides a framework for assessing the stability of a fragrance containing 4-
Methyl-5-vinylthiazole in a specific product base (e.g., soap, lotion, candle).

Objective: To evaluate the physical and chemical stability of a fragrance containing 4-Methyl-5-
vinylthiazole in a finished product over time and under different storage conditions.

Materials:

e Fragrance oil containing a known concentration of 4-Methyl-5-vinylthiazole

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b145775?utm_src=pdf-body
https://www.benchchem.com/product/b145775?utm_src=pdf-body
https://www.benchchem.com/product/b145775?utm_src=pdf-body
https://www.benchchem.com/product/b145775?utm_src=pdf-body
https://www.benchchem.com/product/b145775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Product base (e.g., soap, lotion, candle wax)

e Appropriate packaging for the finished product

o Controlled environment chambers (e.g., ovens, refrigerators, lightboxes)
» pH meter (if applicable)

o Viscometer (if applicable)

o Colorimeter (optional)

o Gas chromatography-mass spectrometry (GC-MS) equipment (optional, for advanced
analysis)

Procedure:

» Prepare a batch of the finished product containing the fragrance oil with 4-Methyl-5-
vinylthiazole at the desired concentration.

o Prepare a control batch of the same product without the fragrance oil.
» Package the samples in the final intended packaging.

o Store the samples under the following conditions:

[¢]

Accelerated Aging: 40°C in an oven

o

Refrigerated: 4°C

[e]

Room Temperature: 25°C

o

Light Exposure: In a lightbox or exposed to direct sunlight
o Evaluate the samples at the following time points:
o Initial (Day 0)

o 1 week
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o 2 weeks

o 1 month

o 3 months

e At each time point, assess the following parameters for both the fragranced and control
samples:

o

Color: Visual assessment and/or colorimeter reading.

[¢]

Odor: Sensory evaluation of the product's headspace and, if applicable, on the skin.

[¢]

pH: For aqueous products like lotions and soaps.

[e]

Viscosity: For liquid and semi-solid products.

o

Appearance: Note any changes such as separation, precipitation, or discoloration.

o (Optional) For a more in-depth analysis, perform GC-MS analysis on the fragrance extracted
from the product at each time point to quantify the concentration of 4-Methyl-5-vinylthiazole
and identify any degradation products.

Data Presentation: The stability data can be presented in a tabular format for easy comparison.

Time Storage Color Odor . . Appearan
. . pH Viscosity

Point Condition Change Change

Initial -

1 week 40°C

1 week 4°C

1 week 25°C

1 week Light
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Visualizations

The following diagrams illustrate key concepts related to the application of 4-Methyl-5-

vinylthiazole in fragrance formulation.

Inputs

Fragrance Brief

(e.g., Gourmand, Savory)

Formulation
(Blending)

4-Methyl-5-vinylthiazole

SR ASVETE(o])]
(On smelling strip, in product)

Fragrance Creation Workflow

Modification & Optimization

Meets Brief
Other Fragrance Ingredients Output
(e.g., Vanillin, Pyrazines)

Final Fragrance Oil

Click to download full resolution via product page

Caption: Fragrance creation workflow incorporating 4-Methyl-5-vinylthiazole.

4-Methyl-5-vinylthiazole
<

Key Properties Fragrance Applications
Organoleptic Profile Physicochemical Properties Regulatory Status Gourmand Savory Floral Modifier
(Nutty, Cocoa, Musty) (High impact, Moderate volatility) (IFRA Transparency List) (Chocolate, Coffee, Nutty) (Roasted, Meaty) (Earthy, Narcotic)

Click to download full resolution via product page

Caption: Logical relationships of 4-Methyl-5-vinylthiazole in fragrance applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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